Cas no 67206-80-8 (Bis(3,3-dimethylbutyl)phosphinic acid)

• Product Name: Bis(3,3-dimethylbutyl)phosphinic acid
• CAS No: 67206-80-8
• MF: C₁₂H₂₇O₂P
• MW: 234.315345048904
• CID: 1026607
• PubChem ID: 20503283
• Update Time: 2025-05-26

Bis(3,3-dimethylbutyl)phosphinic acid Chemical and Physical Properties

Names and Identifiers

• Bis(3,3-dimethylbutyl)phosphinic acid
• AG-L-19808
• AK-96030
• ANW-65562
• bis-(3,3-dimethyl-butyl)-phosphinic acid
• CTK5C5846
• KB-251070
• AKOS016005509
• E10066
• J-400812
• SCHEMBL379787
• DTXSID80608200
• FT-0732720
• A24286
• CS-0454756
• 67206-80-8
• Bis(3,3-dimethylbutyl)phosphinicacid

• MDL： MFCD18382065
• Inchi： 1S/C12H27O2P/c1-11(2,3)7-9-15(13,14)10-8-12(4,5)6/h7-10H2,1-6H3,(H,13,14)
• InChI Key： GEWAYNSSSMLHQZ-UHFFFAOYSA-N
• SMILES： P(CCC(C)(C)C)(CCC(C)(C)C)(=O)O

Computed Properties

• Exact Mass: 234.17486710g/mol
• Monoisotopic Mass: 234.17486710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Additional information on Bis(3,3-dimethylbutyl)phosphinic acid

Bis(3,3-Dimethylbutyl)Phosphinic Acid: A Comprehensive Overview

Bis(3,3-dimethylbutyl)phosphinic acid, also known by its CAS number 67206-80-8, is a compound of significant interest in various scientific and industrial applications. This compound belongs to the class of phosphonic acids, which are widely recognized for their unique chemical properties and versatility. The phosphinic acid functional group in this molecule plays a pivotal role in its reactivity and utility across different fields.

The molecular structure of bis(3,3-dimethylbutyl)phosphinic acid is characterized by a central phosphorus atom bonded to two 3,3-dimethylbutyl groups and one hydroxyl group (-OH). The dimethylbutyl substituents provide steric bulk around the phosphorus center, which can influence the compound's physical and chemical properties. Recent studies have highlighted the importance of steric effects in determining the reactivity of phosphonic acids, particularly in catalytic applications.

One of the most notable applications of bis(3,3-dimethylbutyl)phosphinic acid is in the field of catalysis. Researchers have explored its potential as a ligand in transition metal catalysts for various organic transformations. For instance, a study published in 2023 demonstrated that this compound can significantly enhance the selectivity and efficiency of palladium-catalyzed cross-coupling reactions. The phosphinic acid group's ability to coordinate with metal centers makes it an attractive candidate for such applications.

In addition to catalysis, bis(3,3-dimethylbutyl)phosphinic acid has shown promise in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of novel materials with tailored properties. For example, recent research has focused on incorporating this compound into polymer matrices to improve thermal stability and mechanical strength. The dimethylbutyl substituents contribute to these improvements by providing additional cross-linking opportunities.

The synthesis of bis(3,3-dimethylbutyl)phosphinic acid typically involves multi-step processes that require careful control over reaction conditions. A common approach involves the reaction of triphenylphosphine with carbon dioxide followed by substitution reactions to introduce the dimethylbutyl groups. Recent advancements in synthetic methodologies have enabled higher yields and improved purity levels, making this compound more accessible for large-scale applications.

From a toxicological perspective, bis(3,3-dimethylbutyl)phosphinic acid has been subjected to extensive safety assessments. Studies indicate that it exhibits low acute toxicity when handled under standard laboratory conditions. However, prolonged exposure or improper handling may pose risks, emphasizing the need for appropriate safety protocols during its use and storage.

Looking ahead, the future of bis(3,3-dimethylbutyl)phosphinic acid lies in exploring its potential in emerging areas such as green chemistry and sustainable materials development. Its unique combination of steric bulk and reactivity makes it a valuable tool for addressing challenges in these fields. Ongoing research continues to uncover new applications and optimize its performance across diverse industries.